Cas no 878427-02-2 (3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid)

• Product name: 3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid
• CAS No: 878427-02-2
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• MDL: MFCD07186535
• CID: 1071935

3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(2-Fluoro-phenyl)-5-methyl-4,5-dihydro-isoxazole-5-carboxylic acid

• MDL： MFCD07186535
• Inchi： InChI=1S/C11H10FNO3/c1-11(10(14)15)6-9(13-16-11)7-4-2-3-5-8(7)12/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： FALZLFVZKITYQX-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC(C2=CC=CC=C2F)=NO1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid

Comprehensive Overview of 3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid (CAS No. 878427-02-2)

3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid (CAS No. 878427-02-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoxazole derivative is characterized by its unique molecular structure, combining a fluorophenyl group with a dihydroisoxazole ring and a carboxylic acid functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

The compound's fluorine substitution at the phenyl ring enhances its metabolic stability and bioavailability, a feature highly sought after in modern drug design. Researchers have explored its potential in targeting inflammatory pathways and oxidative stress-related diseases, aligning with current trends in precision medicine. The carboxylic acid moiety further allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties for specific applications.

In recent years, the demand for fluorinated heterocycles like 3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid has surged due to their role in addressing global health challenges. For instance, its structural analogs have been investigated for their potential in neuroprotective therapies, a hot topic in aging populations. Additionally, its relevance in crop protection formulations has been noted, as fluorinated compounds often exhibit enhanced pesticidal activity with lower environmental persistence.

The synthesis of CAS No. 878427-02-2 typically involves multi-step organic reactions, including cyclocondensation and selective fluorination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, reflecting the growing emphasis on sustainable chemistry practices. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for pharmaceutical intermediates.

From a commercial perspective, 3-(2-Fluorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid is supplied by specialized chemical manufacturers under strict quality control protocols. Its storage and handling require attention to moisture sensitivity, though it remains stable under recommended conditions. The compound's pricing reflects its high purity (>98%) and the technical expertise required for its production, making it a premium product in fine chemical catalogs.

Future research directions for this compound may include exploring its structure-activity relationships (SAR) in drug discovery pipelines or optimizing its synthetic routes for industrial-scale production. As the scientific community continues to prioritize green chemistry and molecular diversity, CAS No. 878427-02-2 exemplifies how tailored heterocyclic frameworks can bridge the gap between academic innovation and real-world applications.